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Introduction

Long non-coding RNAs (IncRNAS) are a class of RNA molecules greater than 200 nucleotides
in length that do not encode proteins.[1] They are increasingly recognized as key regulators in
a variety of cellular processes, including autophagy. The IncRNA Inc-ATG5-7 (also known as
HSALNG0052444) is a recently identified transcript located in close genomic proximity to the
Autophagy Related 5 (ATG5) gene, a crucial component of the autophagy machinery.[2][3]
While the precise function of Inc-ATG5-7 is still under investigation, its location suggests a
potential regulatory role in ATG5 expression and, consequently, the autophagy pathway.

This document provides a detailed protocol for the quantification of Inc-ATG5-7 expression
using Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR). This method
offers a sensitive and specific approach to measure the abundance of Inc-ATG5-7 in various

biological samples.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate a hypothetical signaling pathway for Inc-ATG5-7 and the
experimental workflow for its quantification.
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Start: Biological Sample

1. Total RNA Extraction

2. RNA Quality & Quantity Control
(Spectrophotometry & Gel Electrophoresis)

3. Genomic DNA Elimination

4. Reverse Transcription (cDNA Synthesis)
- Random Hexamers & Oligo(dT) Primers

5. gPCR with SYBR Green
- Inc-ATG5-7 & Reference Gene Primers

6. Data Analysis
(Delta-Delta Ct Method)
End: Relative Quantification of Inc-ATG5-7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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